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Compound of Interest

Compound Name: cis-Indatraline hydrochloride

Cat. No.: B15553984 Get Quote

An In-Depth Technical Guide to cis-Indatraline
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Abstract
cis-Indatraline hydrochloride is a potent, non-selective monoamine transporter inhibitor with

significant research interest due to its pharmacological profile. This document provides a

comprehensive overview of its chemical structure, physicochemical properties, and biological

activity. Detailed experimental protocols for its synthesis and analysis are presented, alongside

visualizations of its mechanism of action and synthetic workflow to support further research and

development.

Chemical Structure and Identification
cis-Indatraline hydrochloride is the hydrochloride salt of the cis-isomer of Indatraline. The

molecule features a dichlorophenyl group attached to an N-methyl-indanamine core.

Chemical Name: (1R,3S)-3-(3,4-dichlorophenyl)-N-methyl-2,3-dihydro-1H-inden-1-amine

hydrochloride Stereochemistry: cis

The chemical structure of cis-Indatraline hydrochloride is depicted below:
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(Image of the chemical structure of cis-Indatraline hydrochloride)

Physicochemical Properties
A summary of the key physicochemical properties of cis-Indatraline hydrochloride is provided

in the table below. This data is essential for its handling, formulation, and analytical

characterization.

Property Value Reference

CAS Number 96850-13-4

Molecular Formula C₁₆H₁₅Cl₂N·HCl

Molecular Weight 328.67 g/mol

Appearance White solid

Solubility

Soluble to 10 mM in water with

gentle warming and to 100 mM

in DMSO.

Storage
Desiccate at room

temperature.

Synthesis of cis-Indatraline Hydrochloride
The stereoselective synthesis of cis-Indatraline hydrochloride is a multi-step process. While

a complete, detailed protocol from a single source is not readily available in the public domain,

the following representative procedure has been compiled from established synthetic strategies

for indatraline and its analogs.

Representative Synthetic Workflow
The following diagram illustrates a potential synthetic route to cis-Indatraline hydrochloride.
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Synthesis of Indanone Intermediate

Formation of Indanol and Stereoselective Reduction

Introduction of the Amine Group

N-Methylation and Salt Formation

3,4-Dichlorophenylacetic_acid

Indan-1-one

Friedel-Crafts Acylation

cis-Indan-1-ol

Reduction (e.g., NaBH4)
Stereoselective Control

cis-1-Azidoindan

Azide Substitution (e.g., DPPA, DBU)

cis-1-Aminoindan

Reduction (e.g., H2, Pd/C)

cis-Indatraline

Reductive Amination (e.g., Formaldehyde, NaBH3CN)

cis-Indatraline_hydrochloride

HCl Salt Formation (e.g., HCl in Ether)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Presynaptic Neuron

Synaptic Cleft

Postsynaptic Neuron

Vesicles

Release

Monoamine
Transporter

(SERT, DAT, NET)

Reuptake

Receptors

Binding

cis_Indatraline_HCl

Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample_Preparation

HPLC
(Purity & Quantification)

NMR Spectroscopy
(Structural Elucidation)

FTIR Spectroscopy
(Functional Group Analysis)

Elemental Analysis
(Empirical Formula Verification)

Mass Spectrometry
(Molecular Weight Confirmation)

LC-MS
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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